Cas no 2166957-04-4 (2-fluoroprop-2-ene-1-sulfonyl chloride)

• Product Name: 2-fluoroprop-2-ene-1-sulfonyl chloride
• CAS No: 2166957-04-4
• MF: C₃H₄ClFO₂S
• MW: 158.579062461853
• CID: 5852734
• PubChem ID: 151457067
• Update Time: 2025-10-24

2-fluoroprop-2-ene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-fluoroprop-2-ene-1-sulfonyl chloride
• 2166957-04-4
• EN300-1067801

• Inchi： 1S/C3H4ClFO2S/c1-3(5)2-8(4,6)7/h1-2H2
• InChI Key： PHRDUXASBPZNMX-UHFFFAOYSA-N
• SMILES： ClS(CC(=C)F)(=O)=O

Computed Properties

• Exact Mass: 157.9604564g/mol
• Monoisotopic Mass: 157.9604564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-fluoroprop-2-ene-1-sulfonyl chloride

2-Fluoroprop-2-ene-1-sulfonyl Chloride: A Comprehensive Overview

The compound with CAS No. 2166957-04-4, commonly referred to as 2-fluoroprop-2-ene-1-sulfonyl chloride, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various chemical reactions. The sulfonyl chloride functional group, combined with the fluorinated alkene moiety, makes this compound a versatile building block in synthetic chemistry.

Recent studies have highlighted the importance of fluorinated sulfonyl chlorides in the synthesis of bioactive compounds. Researchers have demonstrated that the presence of a fluorine atom in the alkene position significantly influences the reactivity and selectivity of the molecule. This has led to its use in the development of novel pharmaceutical agents and agrochemicals. The sulfonyl chloride group, known for its electrophilic sulfur, facilitates nucleophilic substitutions, making it a valuable intermediate in organic synthesis.

One of the most notable advancements involving 2-fluoroprop-2-ene-1-sulfonyl chloride is its role in the synthesis of sulfonamides. These compounds are widely used as intermediates in drug discovery due to their ability to form strong hydrogen bonds and their stability under physiological conditions. The fluorinated sulfonyl chloride has been shown to enhance the pharmacokinetic properties of resulting sulfonamides, making them more bioavailable and effective.

In addition to its role in pharmaceutical chemistry, 2-fluoroprop-2-ene-1-sulfonyl chloride has found applications in materials science. Its ability to undergo various coupling reactions has made it a key component in the synthesis of advanced polymers and coatings. Recent research has focused on optimizing reaction conditions to improve yield and purity, ensuring that this compound can be produced on an industrial scale without compromising quality.

The synthesis of 2-fluoroprop-2-ene-1-sulfonyl chloride typically involves a multi-step process that begins with the preparation of 2-fluoropropene followed by sulfonation and subsequent conversion to the sulfonyl chloride. This process requires precise control over reaction conditions to ensure the formation of the desired product. Innovations in catalytic methods have significantly streamlined this synthesis, reducing production costs and environmental impact.

From an environmental standpoint, understanding the fate and transport of fluorinated sulfonyl chlorides is crucial. Studies have shown that these compounds exhibit moderate persistence in aquatic environments, necessitating careful handling and disposal practices. Regulatory agencies have implemented guidelines to minimize their environmental footprint while ensuring continued research and development.

In conclusion, 2-fluoroprop-2-ene-1-sulfonyl chloride (CAS No. 2166957-04-4) stands as a testament to the ingenuity of modern organic chemistry. Its unique combination of functional groups offers unparalleled versatility across multiple disciplines, from drug discovery to materials science. As research continues to uncover new applications and optimize existing processes, this compound will undoubtedly remain a cornerstone in chemical innovation.